Ethyl 4-methyloxazole-5-carboxylate
Overview
Description
Ethyl 4-methyloxazole-5-carboxylate, also known as Ethyl 4-methyl-1,3-oxazole-5-carboxylate, is a laboratory chemical . It is not recommended for food, drug, pesticide, or biocidal product use .
Molecular Structure Analysis
The molecular formula of Ethyl 4-methyloxazole-5-carboxylate is C7H9NO3 . Its molecular weight is 155.15 .Scientific Research Applications
Ethyl 4-methyloxazole-5-carboxylate is a type of organoheterocyclic compound . While specific applications are not readily available, it’s often used in research . Here are some potential applications based on its chemical properties:
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Organic Chemistry : This compound can serve as a building block in the synthesis of more complex molecules . It can be used as a reactant in a chemical reaction, where conditions like temperature, pressure, and pH need to be carefully controlled.
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Medicinal Chemistry : Ethyl 4-methyloxazole-5-carboxylate might have biological activity that makes it useful in the development of new drugs . Researchers might be interested in whether a molecule synthesized using this compound has the desired biological activity. They would use various assays and tests to measure this activity and analyze the results statistically.
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Materials Science : This compound could potentially be used in the development of new materials . The specific applications would depend on the properties of the materials being developed.
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Pharmaceutical Research : Given its potential biological activity, this compound could be used in pharmaceutical research . It could be used to synthesize new drugs or to study the effects of these drugs on biological systems.
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Chemical Industry : Ethyl 4-methyloxazole-5-carboxylate could be used in the chemical industry as a starting material for the synthesis of other chemicals .
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Educational Purposes : This compound could be used in educational settings, such as chemistry labs, to demonstrate various chemical reactions and techniques .
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Chemical Synthesis : As an organoheterocyclic compound, Ethyl 4-methyloxazole-5-carboxylate could be used as a building block in the synthesis of more complex molecules . It could be used in various chemical reactions under controlled conditions .
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Drug Discovery : In medicinal chemistry, this compound could potentially be used in the development of new drugs . Its biological activity could be of interest in pharmaceutical research .
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Material Development : In materials science, Ethyl 4-methyloxazole-5-carboxylate could potentially be used in the development of new materials . The specific applications would depend on the properties of the materials being developed .
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Educational Use : This compound could be used in educational settings, such as chemistry labs, to demonstrate various chemical reactions and techniques .
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Chemical Industry : Ethyl 4-methyloxazole-5-carboxylate could be used in the chemical industry as a starting material for the synthesis of other chemicals .
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Research Tool : Given its potential biological activity, this compound could be used as a tool in biological research . It could be used to study the effects of these drugs on biological systems .
properties
IUPAC Name |
ethyl 4-methyl-1,3-oxazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c1-3-10-7(9)6-5(2)8-4-11-6/h4H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNMORZSEENWFLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CO1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40174451 |
Source
|
| Record name | Ethyl 4-methyloxazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40174451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-methyloxazole-5-carboxylate | |
CAS RN |
20485-39-6 |
Source
|
| Record name | Ethyl 4-methyloxazole-5-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20485-39-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-methyloxazole-5-carboxylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020485396 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 4-methyloxazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40174451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 4-methyloxazole-5-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.847 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYL 4-METHYLOXAZOLE-5-CARBOXYLATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IKW37IL2S5 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
